C20 sphingosine
C20 sphingosine
C20 sphingosine is a sphingoid that is the C20 analogue of sphingosine. It has a role as a mouse metabolite. It is a sphingoid and an aminodiol. It is a conjugate base of a C20 sphingosine(1+).
Brand Name:
Vulcanchem
CAS No.:
6918-49-6
VCID:
VC21177225
InChI:
InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(21)18-22/h16-17,19-20,22-23H,2-15,18,21H2,1H3/b17-16+/t19-,20+/m0/s1
SMILES:
CCCCCCCCCCCCCCCC=CC(C(CO)N)O
Molecular Formula:
C20H41NO2
Molecular Weight:
327.5 g/mol
C20 sphingosine
CAS No.: 6918-49-6
Cat. No.: VC21177225
Molecular Formula: C20H41NO2
Molecular Weight: 327.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C20 sphingosine is a sphingoid that is the C20 analogue of sphingosine. It has a role as a mouse metabolite. It is a sphingoid and an aminodiol. It is a conjugate base of a C20 sphingosine(1+). |
|---|---|
| CAS No. | 6918-49-6 |
| Molecular Formula | C20H41NO2 |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | (E,2S,3R)-2-aminoicos-4-ene-1,3-diol |
| Standard InChI | InChI=1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(21)18-22/h16-17,19-20,22-23H,2-15,18,21H2,1H3/b17-16+/t19-,20+/m0/s1 |
| Standard InChI Key | HTJSZHKGNMXZJN-YIVRLKKSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)N)O |
| SMILES | CCCCCCCCCCCCCCCC=CC(C(CO)N)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC=CC(C(CO)N)O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
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